Cas no 34388-38-0 (4,11-dihydroxybenzo[k]tetraphene-7,14-dione)

4,11-dihydroxybenzo[k]tetraphene-7,14-dione structure
34388-38-0 structure
Product name:4,11-dihydroxybenzo[k]tetraphene-7,14-dione
CAS No:34388-38-0
MF:C22H12O4
MW:340.32828
CID:1463235
PubChem ID:182190

4,11-dihydroxybenzo[k]tetraphene-7,14-dione Chemical and Physical Properties

Names and Identifiers

    • 4,11-dihydroxybenzo[k]tetraphene-7,14-dione
    • 4,11-dihydroxynaphtho[1,2-b]phenanthrene-7,14-dione
    • 34388-38-0
    • Dibenz(a,h)anthracene-7,14-dione, 4,11-dihydroxy-
    • DTXSID40187960
    • Inchi: InChI=1S/C22H12O4/c23-17-5-1-3-13-11(17)7-9-15-19(13)21(25)16-10-8-12-14(20(16)22(15)26)4-2-6-18(12)24/h1-10,23-24H
    • InChI Key: MBCGFXCQGWJJAW-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CC3=C2C(=O)C4=C(C3=O)C5=C(C=C4)C(=CC=C5)O)C(=C1)O

Computed Properties

  • Exact Mass: 340.07356
  • Monoisotopic Mass: 340.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.518
  • Boiling Point: 673.5°C at 760 mmHg
  • Flash Point: 375.1°C
  • Refractive Index: 1.826
  • PSA: 74.6

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